Cas no 71776-04-0 ([4-nitrophenyl)azo]naphthol)

• Product Name: [4-nitrophenyl)azo]naphthol
• CAS No: 71776-04-0
• MF: C₁₆H₁₁N₃O₃
• MW: 293.276843309402
• CID: 1755432
• PubChem ID: 239845
• Update Time: 2025-04-21

[4-nitrophenyl)azo]naphthol Chemical and Physical Properties

Names and Identifiers

• ((4-Nitrophenyl)azo)naphthol
• (2E)-2-[(4-nitrophenyl)hydrazinylidene]naphthalen-1-one
• 2-[(E)-(4-nitrophenyl)azo]naphthalen-1-ol
• HPHIPYYTKHFLPA-UHFFFAOYSA-N
• 2-[(E)-(4-Nitrophenyl)diazenyl]-1-naphthol #
• 2-[(E)-(4-Nitrophenyl)diazenyl]-1-naphthol
• 607-27-2
• AKOS024341558
• EINECS 275-999-1
• DTXSID301038641
• 1-Naphthalenol, 2-[(1E)-2-(4-nitrophenyl)diazenyl]-
• 1081769-89-2
• 2-(p-Nitrophenylazo)-1-naphthol
• HPHIPYYTKHFLPA-ISLYRVAYSA-N
• 1-Naphthol, 2-(4-nitrophenyl)azo-
• NSC45537
• SCHEMBL10867794
• 71776-04-0
• NSC-45537
• [4-nitrophenyl)azo]naphthol

• Inchi： 1S/C16H11N3O3/c20-16-14-4-2-1-3-11(14)5-10-15(16)18-17-12-6-8-13(9-7-12)19(21)22/h1-10,20H/b18-17+
• InChI Key： HPHIPYYTKHFLPA-ISLYRVAYSA-N
• SMILES： OC1C(=CC=C2C=CC=CC2=1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 293.08013
• Monoisotopic Mass: 293.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• PSA: 88.09